Cas no 2649014-06-0 (2-(1-isocyanatoethyl)-4-methyl-1-nitrobenzene)

2-(1-isocyanatoethyl)-4-methyl-1-nitrobenzene Chemical and Physical Properties
Names and Identifiers
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- 2-(1-isocyanatoethyl)-4-methyl-1-nitrobenzene
- 2649014-06-0
- EN300-1831390
-
- Inchi: 1S/C10H10N2O3/c1-7-3-4-10(12(14)15)9(5-7)8(2)11-6-13/h3-5,8H,1-2H3
- InChI Key: UTBUQEKVPQLUOX-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(C)=CC=1C(C)N=C=O)=O
Computed Properties
- Exact Mass: 206.06914219g/mol
- Monoisotopic Mass: 206.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 75.2Ų
2-(1-isocyanatoethyl)-4-methyl-1-nitrobenzene Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1831390-0.25g |
2-(1-isocyanatoethyl)-4-methyl-1-nitrobenzene |
2649014-06-0 | 0.25g |
$933.0 | 2023-09-19 | ||
Enamine | EN300-1831390-10g |
2-(1-isocyanatoethyl)-4-methyl-1-nitrobenzene |
2649014-06-0 | 10g |
$4360.0 | 2023-09-19 | ||
Enamine | EN300-1831390-1g |
2-(1-isocyanatoethyl)-4-methyl-1-nitrobenzene |
2649014-06-0 | 1g |
$1014.0 | 2023-09-19 | ||
Enamine | EN300-1831390-5g |
2-(1-isocyanatoethyl)-4-methyl-1-nitrobenzene |
2649014-06-0 | 5g |
$2940.0 | 2023-09-19 | ||
Enamine | EN300-1831390-0.5g |
2-(1-isocyanatoethyl)-4-methyl-1-nitrobenzene |
2649014-06-0 | 0.5g |
$974.0 | 2023-09-19 | ||
Enamine | EN300-1831390-0.1g |
2-(1-isocyanatoethyl)-4-methyl-1-nitrobenzene |
2649014-06-0 | 0.1g |
$892.0 | 2023-09-19 | ||
Enamine | EN300-1831390-0.05g |
2-(1-isocyanatoethyl)-4-methyl-1-nitrobenzene |
2649014-06-0 | 0.05g |
$851.0 | 2023-09-19 | ||
Enamine | EN300-1831390-1.0g |
2-(1-isocyanatoethyl)-4-methyl-1-nitrobenzene |
2649014-06-0 | 1g |
$1014.0 | 2023-05-26 | ||
Enamine | EN300-1831390-5.0g |
2-(1-isocyanatoethyl)-4-methyl-1-nitrobenzene |
2649014-06-0 | 5g |
$2940.0 | 2023-05-26 | ||
Enamine | EN300-1831390-10.0g |
2-(1-isocyanatoethyl)-4-methyl-1-nitrobenzene |
2649014-06-0 | 10g |
$4360.0 | 2023-05-26 |
2-(1-isocyanatoethyl)-4-methyl-1-nitrobenzene Related Literature
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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Naresh D. Sanandiya RSC Adv., 2016,6, 92953-92961
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W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
Additional information on 2-(1-isocyanatoethyl)-4-methyl-1-nitrobenzene
Introduction to 2-(1-Isocyanatoethyl)-4-Methyl-1-Nitrobenzene (CAS No. 2649014-06-0)
2-(1-Isocyanatoethyl)-4-methyl-1-nitrobenzene, with the CAS number 2649014-06-0, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes an isocyanate group, a methyl group, and a nitro group, making it a valuable precursor for various chemical syntheses and applications.
The isocyanate functional group in 2-(1-Isocyanatoethyl)-4-methyl-1-nitrobenzene is particularly noteworthy due to its reactivity and ability to form urethane linkages. This property makes the compound an essential building block in the synthesis of polyurethanes, which are widely used in coatings, adhesives, and elastomers. The presence of the nitro group further enhances the compound's reactivity and versatility, allowing for a wide range of chemical transformations.
In recent years, research on 2-(1-Isocyanatoethyl)-4-methyl-1-nitrobenzene has focused on its potential applications in pharmaceuticals and biotechnology. The compound's unique structure has been explored for its ability to serve as a scaffold for the development of novel drugs. For instance, studies have shown that derivatives of this compound can exhibit potent biological activities, including anti-inflammatory and antimicrobial properties. These findings have opened up new avenues for drug discovery and development.
The synthesis of 2-(1-Isocyanatoethyl)-4-methyl-1-nitrobenzene typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the reaction of 4-methyl-1-nitrobenzene with an appropriate isocyanate precursor. The resulting product can then be further modified through various chemical transformations to produce a wide range of derivatives with tailored properties.
In addition to its synthetic applications, 2-(1-Isocyanatoethyl)-4-methyl-1-nitrobenzene has been studied for its potential use in materials science. Research has shown that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. For example, when used as a crosslinking agent in polyurethane systems, it can significantly improve the tensile strength and elasticity of the resulting materials.
The environmental impact of 2-(1-Isocyanatoethyl)-4-methyl-1-nitrobenzene is also an important consideration. Studies have focused on developing sustainable synthesis methods that minimize waste and reduce the use of hazardous reagents. Green chemistry principles have been applied to optimize the production process, ensuring that the compound can be produced in an environmentally friendly manner.
In conclusion, 2-(1-Isocyanatoethyl)-4-methyl-1-nitrobenzene (CAS No. 2649014-06-0) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and reactivity make it a valuable precursor for various chemical syntheses and a promising candidate for drug development and material innovation. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.
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